4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide

• IUPAC Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C18H24N4O5S/c1-22(14-6-4-3-5-7-14)28(24,25)15-10-8-13(9-11-15)17(23)19-18-21-20-16(27-18)12-26-2/h8-11,14H,3-7,12H2,1-2H3,(H,19,21,23)
• InChI Key: XJSRTQUZHVMKGP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)COC
• Molecular Formula: C18H24N4O5S
• Molecular Weight: 408.5 g/mol

Description

4-[cyclohexyl(methyl)sulfamoyl]-N-[5-(methoxymethyl)-1,3,4-oxadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C18H24N4O5S and its molecular weight is 408.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Cyclic Dipeptidyl Ureas

• Cyclic Dipeptidyl Ureas Synthesis : A study describes the synthesis of a new class of cyclic dipeptidyl ureas through a multi-step process involving cyclohexyl or benzyl isocyanide and benzoyl-, or 4-methoxybenzoylformic acid. This process generates pseudopeptidic triazines, indicating the compound's utility in synthesizing novel organic molecules with potential biological activity (Sañudo et al., 2006).

Corrosion Inhibition

• Corrosion Inhibition : Another study explores the corrosion inhibition properties of 1,3,4-oxadiazole derivatives for mild steel in sulphuric acid, showcasing the chemical's potential in materials science for protecting metals against corrosion (Ammal et al., 2018).

Enzyme Inhibition

• Carbonic Anhydrase Inhibition : Research on acridine-acetazolamide conjugates, including structures related to the mentioned chemical, demonstrates inhibition of human carbonic anhydrase isoforms. This suggests potential pharmacological applications in designing inhibitors for various isoforms of this enzyme (Ulus et al., 2016).

Fluorescence Enhancement

• Fluorescence Enhancement : A study on Glibenclamide, which has structural similarities, reveals its ability to enhance erbium (Er) intrinsic fluorescence intensity. This has implications in biochemical probes and sensors, indicating the broader applications of related compounds in enhancing fluorescence for scientific measurements (Faridbod et al., 2009).

Antibacterial and Anti-inflammatory Activities

• Biological Activity Evaluation : The synthesis and biological evaluation of sulfonamide-based 1,3,4-oxadiazole derivatives demonstrate their potential in antimicrobial, anti-inflammatory, and anti-diabetic activities. This underscores the compound's relevance in medicinal chemistry for developing new therapeutic agents (Kavitha et al., 2019).